Cas no 1858675-31-6 (3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile)

• Product Name: 3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile
• CAS No: 1858675-31-6
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5952017
• PubChem ID: 165963499
• Update Time: 2025-05-24

3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile
• EN300-1109713
• 1858675-31-6

• Inchi： 1S/C8H12N4O/c9-2-1-4-13-5-3-12-7-8(10)6-11-12/h6-7H,1,3-5,10H2
• InChI Key： KRNUBTFXCWJGOS-UHFFFAOYSA-N
• SMILES： O(CCC#N)CCN1C=C(C=N1)N

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 76.9Ų

Additional information on 3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile

Introduction to 3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile (CAS No. 1858675-31-6)

3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1858675-31-6, represents a unique molecular scaffold that combines the versatility of pyrazole derivatives with the functionality of nitrile and ether groups. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.

The core structure of 3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile revolves around a pyrazole ring, which is a heterocyclic aromatic compound known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied due to their ability to modulate various biological pathways, making them valuable in the development of drugs targeting inflammatory diseases, infectious diseases, and even cancer. The presence of an amino group at the 4-position of the pyrazole ring further enhances its pharmacological potential by allowing for additional chemical modifications and interactions with biological targets.

One of the most intriguing aspects of this compound is its nitrile group, which is attached to a propanenitrile backbone. The nitrile functionality is known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. When combined with the pyrazole moiety, the nitrile group can contribute to the overall pharmacological profile of the compound, potentially enhancing its efficacy and selectivity. Additionally, the ether linkage in the structure provides flexibility and solubility advantages, which are crucial for drug formulation and delivery.

Recent advancements in medicinal chemistry have highlighted the importance of molecular diversity in drug discovery. Compounds like 3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile exemplify this principle by integrating multiple pharmacophoric elements into a single molecular framework. This approach has led to the identification of several lead compounds with promising preclinical profiles. For instance, studies have shown that pyrazole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. The addition of a nitrile group may further enhance these inhibitory effects by interacting with specific residues in the enzyme active sites.

The synthesis of 3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the pyrazole ring typically begins with condensation reactions between hydrazine derivatives and α-haloketones or α-haloaldehydes. Subsequent functionalization steps, such as nucleophilic substitution reactions, are employed to introduce the amino and ether groups. The final step involves the addition of a nitrile group, which can be achieved through cyanation reactions or other suitable methods.

In terms of biological activity, preliminary studies on 3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile have revealed several promising properties. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammation and pain pathways. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at tested doses, making it a potentially safe candidate for further development. These findings are particularly encouraging given the growing demand for alternative treatments for chronic inflammatory conditions.

The potential applications of this compound extend beyond anti-inflammatory therapies. Researchers are exploring its potential use in other therapeutic areas, including neurodegenerative diseases and cancer. The pyrazole moiety has been shown to interact with various neurotransmitter receptors and signaling pathways, suggesting its utility in treating conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, the nitrile group's ability to form hydrogen bonds may enhance binding affinity to target proteins involved in cancer cell proliferation and survival.

As our understanding of complex biological systems continues to evolve, so does our ability to design molecules that can interact with these systems in precise ways. Compounds like 3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile represent a testament to this progress. By leveraging structural diversity and functional group compatibility, researchers can develop novel therapeutics that address unmet medical needs more effectively than ever before.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. Computational approaches can help predict how 3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile interacts with biological targets at the molecular level, providing insights into its mechanism of action. Experimental validation through high-throughput screening (HTS) and structure-based drug design (SBDD) will further refine our understanding of its pharmacological properties.

In conclusion, 3-[2-(4-amino-1H-pyrazol-1-yl)ethoxy]propanenitrile (CAS No. 1858675-31-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features combine traditional pharmacophores with novel functional groups, making it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new therapeutic applications for this molecule, it is likely to play an important role in developing next-generation treatments for human health.